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Compound of Interest

Compound Name: Metamifop

Cat. No.: B125954

This guide provides crucial safety protocols and logistical plans for the handling and disposal of
Metamifop, tailored for research scientists and drug development professionals. Adherence to
these procedures is vital for ensuring personal safety and environmental protection.

Hazard Identification and Exposure Data

Metamifop is classified as a hazardous substance. It is harmful if inhaled or swallowed and
may cause an allergic skin reaction and serious eye irritation.[1][2][3] The substance is also
recognized as very toxic to aquatic life with long-lasting effects.[2][3]

Toxicity Data for Metamifop

Acute Oral LD50 (Rat) >2000 mg/kg[2][4]
Acute Dermal LD50 (Rat) >2000 mg/kg[2][4]
Inhalation LC50 (Rat, 4 hours) >2.61 mg/L[2] or 2.61 mg/L[4]

Occupational Exposure Limits (for Acetonitrile

solvent)*

PEL (Permissible Exposure Limit) Long-term value: 70 mg/m3, 40 ppm[1]
REL (Recommended Exposure Limit) Long-term value: 34 mg/ms3, 20 ppm[1]
TLV (Threshold Limit Value) Long-term value: 34 mg/m3, 20 ppm[1]
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Note: The provided Safety Data Sheet for a Metamifop standard lists exposure limits for the
solvent, acetonitrile, as the product is a mixture.[1] Users should handle the mixture with
precautions for both components.

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling Metamifop to ensure the
appropriate level of protection. The following PPE is mandatory.

Eye and Face Protection

» Requirement: Use safety glasses with side shields and brow guards or chemical splash
goggles.[5][6]

e Procedure: In situations with a higher risk of splashing, such as during mixing or loading, a
face shield worn over goggles is recommended for enhanced protection.[6]

Skin Protection

e Gloves:

o Requirement: Wear chemical-resistant, unlined, elbow-length gloves.[7][8] Materials like
nitrile, butyl, or neoprene offer good protection.[8]

o Procedure: Do not use leather or cotton gloves as they absorb and retain chemicals.[8][9]
Before removing gloves, wash their exterior. For added safety, consider wearing a
disposable pair underneath the primary gloves.[9]

e Body Covering:

o Requirement: Wear clean, dry protective coveralls over regular work clothes.[8][10] For
tasks with significant splash potential, a chemical-resistant apron or a fully chemical-
resistant suit is necessary.[6][8]

o Procedure: Pant legs should be worn outside of boots to prevent chemicals from entering.
[5] Contaminated clothing must be removed immediately and washed separately from
other laundry before reuse.[2][7]
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Respiratory Protection

o Requirement: Respiratory protection is recommended, especially during mixing, loading, or
when adequate ventilation cannot be ensured.[6]

e Procedure: Use an appropriate air-purifying respirator with cartridges suitable for filtering
dusts, mists, and vapors.[8][10] The specific type should be determined by the concentration
and nature of the airborne contaminants.

Footwear

¢ Requirement: Wear chemical-resistant boots.[5][9]

o Procedure: Leather or canvas footwear is unsuitable as it cannot be effectively
decontaminated.[5][6] Wash boots after each use.[9]

Operational Plans
Safe Handling Protocol

o Ventilation: Always handle Metamifop in a well-ventilated area.[2][3] Use a local exhaust
system or chemical fume hood to minimize vapor and aerosol formation.[2][11]

» Avoid Contact: Prevent direct contact with skin and eyes and avoid inhaling any dust, mist, or
vapor.[2][3][12]

o Hygiene: Do not eat, drink, or smoke in handling areas.[7][11] Wash hands thoroughly with
soap and water after handling the substance.[1][7]

o Tools: Use non-sparking tools, especially if Metamifop is in a flammable solvent.[1][3]

Storage Plan

o Container: Store in the original, tightly closed container in a dry, cool, and well-ventilated
place.[2][3][11]

o Location: Keep away from heat, sparks, open flames, and direct sunlight.[1][11]
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o Compatibility: Store away from incompatible materials such as strong oxidizing agents,
strong bases, and acids.[2] Also, keep separate from foodstuffs and animal feed.[7]

Emergency and Disposal Plans
Spill and Leak Response
o Evacuate: Keep unnecessary personnel away from the spill area.[11]

o Ventilate: Ensure the area is well-ventilated.

o Containment: Stop the leak if it is safe to do so. Prevent the substance from entering drains,
sewers, or water bodies.[1][12]

o PPE: Before entering the spill area, don the full required PPE, including respiratory
protection.[13]

o Clean-up:

o For liquid spills, absorb with an inert material like sand, diatomite, or universal binders.[1]
[12]

o For solid spills, sweep or vacuum up the material, avoiding dust generation.[2]

» Disposal: Collect the spilled material and absorbent into a suitable, labeled, and closed
container for hazardous waste disposal.[2][12]

o Decontamination: Clean the spill area thoroughly. Refer to the Safety Data Sheet for
appropriate decontamination materials.[13]

First Aid Measures

o Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at least 15
minutes, removing contact lenses if present.[1][12] Seek medical attention if irritation
persists.[1]

o Skin Contact: Take off contaminated clothing immediately.[1][2] Wash the affected area
thoroughly with soap and plenty of water.[7][12] If skin irritation or a rash occurs, get medical
advice.[2]
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 Inhalation: Move the person to fresh air. If breathing is difficult or they feel unwell, call a
poison center or doctor.[2][14] If not breathing, provide artificial respiration.[12]

 Ingestion: Rinse the mouth with water. Do not induce vomiting.[3][12] Never give anything by
mouth to an unconscious person and seek immediate medical attention.[3][12]

Disposal Plan

o Regulations: Dispose of Metamifop and its container in accordance with all local, regional,
and national regulations.[2] This material must be disposed of as hazardous waste.[2]

o Surplus Material: If you have excess diluted pesticide, try to use it up as intended on the
label.[15] Do not allow the product to reach the sewage system or ground water.[1]

o Container Disposal: Empty containers may retain product residue and should be handled as
hazardous waste.[2] Triple rinse empty containers, applying the rinse water to the application
site, before offering for recycling or disposal at an approved waste handling site.[15]

Procedural Workflow for Handling Metamifop

The following diagram outlines the essential step-by-step process for safely working with
Metamifop, from initial planning to final disposal.
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Preparation Phase

1. Conduct Risk Assessment

\

2. Assemble Required PPE
(Gloves, Goggles, Coveralls, Respirator)

\

3. Prepare Ventilated Workspace
(Fume Hood / Exhaust System)

A4

4. Locate Emergency Equipment
(Spill Kit, Eyewash, Shower)

Handling Phase

5. Don Full PPE

Y

6. Handle Metamifop
(Weighing, Mixing, Application)

v ]
7. Store Securely Emergency Event
(Cool, Dry, Ventilated) (Spill / Exposure)

Post-Handling & Disposal Phase

Execute Emergency Plan
(Spill Response / First Aid)

8. Decontaminate Workspace & Equipment

9. Doff and Clean/Dispose of PPE

10. Wash Hands Thoroughly

11. Dispose of Hazardous Waste
(Following Official Regulations)

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Metamifop.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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